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Compound of Interest

Compound Name: 3'-NH2-ddCTP sodium

Cat. No.: B3308676 Get Quote

This document provides crucial safety and logistical information for the proper disposal of 3'-
NH2-ddCTP sodium salt, a modified nucleoside triphosphate. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard

regulations. This guidance is intended for researchers, scientists, and professionals in drug

development.

Immediate Safety and Handling Precautions
Before handling 3'-NH2-ddCTP sodium salt, it is imperative to wear appropriate personal

protective equipment (PPE), including safety goggles with side shields, gloves, and a lab coat.

Work should be conducted in a well-ventilated area to avoid inhalation of any dust or aerosols.

[1][2] Avoid contact with skin and eyes.[2] In case of contact, rinse the affected area thoroughly

with water.[2] Always wash hands before breaks and after handling the compound.[1][2]

Storage and Stability
Store 3'-NH2-ddCTP sodium salt in a tightly closed container in a cool, dry, and well-ventilated

place. The recommended storage temperature is typically -20°C to maintain the stability of the

compound.[1]

Quantitative Safety Data
While a specific Safety Data Sheet (SDS) for 3'-NH2-ddCTP sodium salt is not readily

available, data for structurally similar compounds such as 2'-deoxycytidine-5'-triphosphate
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(dCTP) and 2',3'-dideoxycytidine-5'-triphosphate (ddCTP) provide general safety parameters. It

is crucial to handle 3'-NH2-ddCTP sodium salt with the assumption that its toxicological

properties have not been fully investigated.[3]

Parameter
2'-deoxycytidine-5'-
triphosphate, tri-
sodium salt

2',3'-
dideoxycytidine 5'-
triphosphate
sodium salt

Notes

Hazard Classification

Not classified as

hazardous according

to Regulation (EC) No

1272/2008 (CLP).[1]

Not classified as a

hazardous substance

or mixture.

The hazards of 3'-

NH2-ddCTP sodium

salt are unknown;

handle with caution.

Aquatic Hazard

Shall not be classified

as hazardous to the

aquatic environment.

[1]

WGK 2 (Water hazard

class).

Avoid release into the

environment. Do not

empty into drains.[1]

Storage Temperature -20°C.[1] -20°C.

Maintain cold storage

to ensure chemical

integrity.

Personal Protective

Equipment

Safety goggles with

side protection.[1]

Eyeshields, Gloves,

type N95 (US).

Always use

appropriate PPE.

Step-by-Step Disposal Protocol
The proper disposal of 3'-NH2-ddCTP sodium salt should be carried out in accordance with

local, state, and federal regulations. The following is a general procedural workflow:

Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) office or a local waste disposal expert to understand the specific

requirements for chemical waste in your area.[1]

Segregate Waste: Do not mix 3'-NH2-ddCTP sodium salt with other chemical waste unless

explicitly permitted by your EHS office. Waste should be separated into categories that can

be handled by local or national waste management facilities.[1]
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Containerize and Label:

Place the waste in a suitable, sealed, and properly labeled container.

The label should clearly identify the contents as "3'-NH2-ddCTP sodium salt" and include

any known hazard information.

Arrange for Pickup: Contact your institution's hazardous waste disposal service to arrange

for the collection of the chemical waste.

Decontaminate: Thoroughly decontaminate all work surfaces and equipment that came into

contact with the compound using an appropriate cleaning agent.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3'-NH2-ddCTP
sodium salt.
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Preparation

Disposal Procedure

Post-Disposal

Start: Have 3'-NH2-ddCTP
sodium salt for disposal

Don Personal Protective
Equipment (PPE)

Safety First

Consult Institutional EHS
and Local Regulations

Segregate Chemical Waste

Follow Guidelines

Place in a Labeled,
Sealed Container

Store Securely in a Designated
Waste Accumulation Area

Arrange for Professional
Waste Disposal Pickup

Decontaminate Work
Surfaces and Equipment

After Collection

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3'-NH2-ddCTP sodium salt.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult with your

institution's safety professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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